Cas no 19394-45-7 (pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)-)

• Product Name: pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)-
• CAS No: 19394-45-7
• MF: C₁₃H₁₅FO₄
• MW: 254.254207849503
• CID: 1386655
• Update Time: 2024-08-16

pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• pentanedioic acid, 3-ethyl-3-(4-fluorophenyl)-
• 3-Ethyl-3-(4-fluorophenyl)pentanedioic acid
• LogP

• Inchi： 1S/C13H15FO4/c1-2-13(7-11(15)16,8-12(17)18)9-3-5-10(14)6-4-9/h3-6H,2,7-8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： XSHHULYXHCOVLA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CC)(C1=CC=C(F)C=C1)CC(O)=O

Computed Properties

• Exact Mass: 254.09545

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 379.2±27.0 °C(Predicted)
• PSA: 74.6
• pka: 4.06±0.10(Predicted)